Cas no 33956-49-9 ((8E,10E)-Dodecadien-1-ol)

(8E,10E)-Dodecadien-1-ol is a straight-chain unsaturated alcohol with conjugated double bonds at the 8 and 10 positions. This compound is of significant interest in organic synthesis and pheromone research due to its structural properties. It serves as a key intermediate in the production of insect sex pheromones, particularly for Lepidoptera species. The conjugated diene system enhances its reactivity, making it useful for selective chemical modifications. Its defined stereochemistry ensures consistency in applications requiring precise molecular configurations. The compound is typically synthesized under controlled conditions to maintain purity and stability, making it suitable for laboratory and industrial use in specialized chemical processes.
(8E,10E)-Dodecadien-1-ol structure
(8E,10E)-Dodecadien-1-ol structure
Product Name:(8E,10E)-Dodecadien-1-ol
CAS No:33956-49-9
MF:C12H22O
MW:182.302484035492
CID:313646
PubChem ID:329754295
Update Time:2025-10-18

(8E,10E)-Dodecadien-1-ol Chemical and Physical Properties

Names and Identifiers

    • 8,10-Dodecadien-1-ol,(8E,10E)-
    • 8,10-DODECADIEN-1-OL
    • Codlemone
    • TRANS,TRANS-8,10-DODECADIEN-1-OL
    • (8E,10E)-8,10-dodecadien-1-ol
    • (8E,10E)-dodeca-8,10-dien-1-ol
    • (E,E)-8,10-DDDOL,trans-8,trans-10-Dodecadienol
    • (E,E)-8,10-dodecadien-1-ol
    • (E,E)-8,10-dodecadienol
    • (E,E)-dodeca-8,10-dien-1-ol
    • checkmatecm
    • CODLURE
    • e8e10-12oh
    • Feroflon SR-2
    • Feroflor SR-2
    • pheroconcm
    • trans-8,10-dodecadien-1,ol
    • trans-8,10-dodecadienol
    • trans-8,trans-10-dodecadienol
    • (E,E)-8,10-DDDOL
    • (8E,10E)-Dodecadien-1-ol
    • Inchi: 1S/C12H22O/c1-2-3-4-5-6-7-8-9-10-11-12-13/h2-5,13H,6-12H2,1H3/b3-2+,5-4+
    • InChI Key: CSWBSLXBXRFNST-MQQKCMAXSA-N
    • SMILES: OCCCCCCC/C=C/C=C/C

Computed Properties

  • Exact Mass: 182.16700
  • Monoisotopic Mass: 182.167065
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 8
  • Complexity: 136
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 2
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 20.2

Experimental Properties

  • Density: 0.862±0.06 g/cm3 (20 ºC 760 Torr),
  • Melting Point: 32 ºC
  • Boiling Point: 270.7±9.0 ºC (760 Torr),
  • Flash Point: Degrees Fahrenheit:195.8°F
    Degrees Celsius:91°C
  • Refractive Index: 1.5050 (estimate)
  • Solubility: Almost insoluble (0.046 g/l) (25 º C),
  • PSA: 20.23000
  • LogP: 3.45160

(8E,10E)-Dodecadien-1-ol Security Information

  • Symbol: GHS08 GHS09
  • Signal Word:Danger
  • Hazard Statement: H315-H334-H400
  • Warning Statement: P261-P273-P342+P311
  • Hazardous Material transportation number:UN 3082 9 / PGIII
  • WGK Germany:3
  • Hazard Category Code: 38-43
  • Safety Instruction: 36/37
  • RTECS:JR1775000
  • Hazardous Material Identification: Xi
  • Risk Phrases:R36/37/38
  • Storage Condition:2-8°C

(8E,10E)-Dodecadien-1-ol Customs Data

  • HS CODE:2905290000
  • Customs Data:

    China Customs Code:

    2905290000

    Overview:

    2905290000 Other unsaturated monohydric alcohols.Regulatory conditions:nothing.VAT:17.0%.Tax refund rate:9.0%.MFN tariff:5.5%.general tariff:30.0%

    Declaration elements:

    Product Name, component content, use to, packing

    Summary:

    2905290000 unsaturated monohydric alcohols.Supervision conditions:None.VAT:17.0%.Tax rebate rate:9.0%.MFN tariff:5.5%.General tariff:30.0%

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(8E,10E)-Dodecadien-1-ol Production Method

Additional information on (8E,10E)-Dodecadien-1-ol

(8E,10E)-Dodecadien-1-ol: A Comprehensive Overview

The compound with CAS No. 33956-49-9, commonly referred to as (8E,10E)-Dodecadien-1-ol, is a fascinating molecule that has garnered significant attention in various scientific and industrial domains. This compound is a type of unsaturated alcohol, characterized by its dodecadienol structure and the presence of two double bonds in the 8E and 10E positions. Its unique chemical composition makes it a valuable compound in fields such as cosmetic chemistry, food additives, and pharmaceuticals.

Recent studies have highlighted the potential of (8E,10E)-Dodecadien-1-ol in enhancing the stability and shelf life of food products. Researchers have found that this compound acts as an effective antioxidant, capable of neutralizing free radicals that contribute to oxidative degradation. This property makes it an ideal candidate for use in food preservation, particularly in lipid-rich products where oxidation is a significant concern. The compound's ability to stabilize food products without altering their sensory properties has been widely recognized in the food industry.

In the realm of cosmetics, (8E,10E)-Dodecadien-1-ol has been explored for its potential as a skin conditioning agent. Studies have shown that this compound can improve skin hydration and elasticity, making it suitable for inclusion in moisturizers and anti-aging products. Its ability to penetrate the skin deeply and provide long-lasting hydration has been validated through clinical trials, further solidifying its role in the cosmetic industry.

The pharmaceutical industry has also taken notice of (8E,10E)-Dodecadien-1-ol due to its potential therapeutic applications. Recent research has focused on its anti-inflammatory properties, which could be beneficial in treating conditions such as arthritis and dermatitis. Additionally, preliminary studies suggest that this compound may possess antimicrobial properties, making it a promising candidate for developing new generations of antibiotics or antifungal agents.

From a chemical synthesis perspective, (8E,10E)-Dodecadien-1-ol is typically produced through a combination of fermentation and chemical modification processes. The synthesis involves the use of specific microbial strains that can produce precursor molecules, which are then subjected to controlled oxidation to yield the final product. This process ensures high purity levels, which are essential for its application in sensitive industries such as pharmaceuticals and cosmetics.

One of the most intriguing aspects of (8E,10E)-Dodecadien-1-ol is its versatility across different applications. Its ability to function as both an antioxidant and a skin conditioning agent underscores its potential as a multi-functional ingredient in various formulations. Moreover, its compatibility with other ingredients makes it an ideal choice for creating synergistic formulations that enhance product efficacy.

Looking ahead, ongoing research continues to uncover new applications for (8E,10E)-Dodecadien-1-ol. For instance, recent investigations into its role in enhancing the bioavailability of drugs have shown promising results. By incorporating this compound into drug delivery systems, researchers aim to improve the absorption and effectiveness of medications, potentially leading to breakthroughs in personalized medicine.

In conclusion, (8E,10E)-Dodecadien-1-ol (CAS No. 33956-49-9) is a multifaceted compound with a wide range of applications across various industries. Its unique chemical properties make it an invaluable ingredient in food preservation, cosmetic formulations, and pharmaceutical development. As research continues to uncover new potentials for this compound, its significance in both scientific and industrial contexts is expected to grow further.

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